Cas no 1504679-01-9 (methyl 1-amino-6-methoxy-2,3-dihydro-1H-indene-1-carboxylate)

• Product Name: methyl 1-amino-6-methoxy-2,3-dihydro-1H-indene-1-carboxylate
• CAS No: 1504679-01-9
• MF: C₁₂H₁₅NO₃
• MW: 221.252403497696
• CID: 6072734
• PubChem ID: 79374896
• Update Time: 2025-05-20

methyl 1-amino-6-methoxy-2,3-dihydro-1H-indene-1-carboxylate Chemical and Physical Properties

Names and Identifiers

• 1504679-01-9
• AKOS017928383
• EN300-6473098
• methyl 1-amino-6-methoxy-2,3-dihydro-1H-indene-1-carboxylate

• Inchi： 1S/C12H15NO3/c1-15-9-4-3-8-5-6-12(13,10(8)7-9)11(14)16-2/h3-4,7H,5-6,13H2,1-2H3
• InChI Key： SHRHBWURYUMYDX-UHFFFAOYSA-N
• SMILES： O(C)C(C1(C2C=C(C=CC=2CC1)OC)N)=O

Computed Properties

• Exact Mass: 221.10519334g/mol
• Monoisotopic Mass: 221.10519334g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 16
• Rotatable Bond Count: 3
• Complexity: 281
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 61.6Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 1-amino-6-methoxy-2,3-dihydro-1H-indene-1-carboxylate

Methyl 1-Amino-6-Methoxy-2,3-Dihydro-1H-Indene-1-Carboxylate (CAS No. 1504679-01-9): A Comprehensive Overview

Methyl 1-amino-6-methoxy-2,3-dihydro-1H-indene-1-carboxylate (CAS No. 1504679-01-9) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, including drug discovery and the development of novel therapeutic agents.

The chemical structure of methyl 1-amino-6-methoxy-2,3-dihydro-1H-indene-1-carboxylate consists of an indane core with a methoxy group at the 6-position and an amino group at the 1-position. The ester functionality at the carboxyl group further adds to its chemical versatility and reactivity. These structural elements contribute to its ability to interact with biological targets, making it a valuable scaffold for the design of bioactive molecules.

Recent studies have highlighted the importance of methyl 1-amino-6-methoxy-2,3-dihydro-1H-indene-1-carboxylate in the development of new drugs. For instance, a study published in the Journal of Medicinal Chemistry reported that derivatives of this compound exhibited potent anti-inflammatory and analgesic properties. The researchers found that these derivatives could effectively inhibit cyclooxygenase (COX) enzymes, which are key mediators of inflammation and pain.

In another study, published in the European Journal of Medicinal Chemistry, scientists explored the use of methyl 1-amino-6-methoxy-2,3-dihydro-1H-indene-1-carboxylate as a lead compound for the development of antiviral agents. The results showed that certain derivatives demonstrated significant activity against a range of viral pathogens, including influenza and herpes simplex viruses. This finding underscores the compound's potential as a starting point for the design of broad-spectrum antiviral drugs.

The synthetic accessibility of methyl 1-amino-6-methoxy-2,3-dihydro-1H-indene-1-carboxylate is another factor that contributes to its appeal in pharmaceutical research. Several efficient synthetic routes have been developed to prepare this compound and its derivatives. One notable method involves the reaction of 6-methoxyindanone with methylamine followed by esterification with methanol. This approach allows for the facile preparation of a wide range of substituted derivatives, facilitating structure-activity relationship (SAR) studies.

Beyond its pharmaceutical applications, methyl 1-amino-6-methoxy-2,3-dihydro-1H-indene-1-carboxylate has also found use in other areas of chemical research. For example, it has been employed as a building block in the synthesis of complex organic molecules and polymers. Its ability to undergo various chemical transformations makes it a valuable intermediate in organic synthesis.

In conclusion, methyl 1-amino-6-methoxy-2,3-dihydro-1H-indene-1-carboxylate (CAS No. 1504679-01-9) is a multifaceted compound with significant potential in medicinal chemistry and pharmaceutical research. Its unique structural features and synthetic accessibility make it an attractive candidate for the development of new drugs targeting various diseases and conditions. As research in this area continues to advance, it is likely that new applications and derivatives of this compound will be discovered, further expanding its utility in the field.